Cas no 892770-66-0 (4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1-(2-methoxy-5-methylphenyl)-1H-1,2,3-triazol-5-amine)

4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1-(2-methoxy-5-methylphenyl)-1H-1,2,3-triazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-3-(2-methoxy-5-methylphenyl)triazol-4-amine
- 4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1-(2-methoxy-5-methylphenyl)-1H-1,2,3-triazol-5-amine
-
- Inchi: 1S/C18H15FN6O2/c1-10-7-8-14(26-2)13(9-10)25-16(20)15(22-24-25)18-21-17(23-27-18)11-5-3-4-6-12(11)19/h3-9H,20H2,1-2H3
- InChI Key: OJPHGEZCEVTMEY-UHFFFAOYSA-N
- SMILES: N1C(C2ON=C(C3=CC=CC=C3F)N=2)=C(N)N(C2=CC(C)=CC=C2OC)N=1
4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1-(2-methoxy-5-methylphenyl)-1H-1,2,3-triazol-5-amine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F3062-0232-4mg |
4-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-(2-methoxy-5-methylphenyl)-1H-1,2,3-triazol-5-amine |
892770-66-0 | 90%+ | 4mg |
$66.0 | 2023-04-28 | |
Life Chemicals | F3062-0232-2μmol |
4-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-(2-methoxy-5-methylphenyl)-1H-1,2,3-triazol-5-amine |
892770-66-0 | 90%+ | 2μl |
$57.0 | 2023-04-28 | |
Life Chemicals | F3062-0232-5μmol |
4-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-(2-methoxy-5-methylphenyl)-1H-1,2,3-triazol-5-amine |
892770-66-0 | 90%+ | 5μl |
$63.0 | 2023-04-28 | |
Life Chemicals | F3062-0232-10mg |
4-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-(2-methoxy-5-methylphenyl)-1H-1,2,3-triazol-5-amine |
892770-66-0 | 90%+ | 10mg |
$79.0 | 2023-04-28 | |
Life Chemicals | F3062-0232-5mg |
4-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-(2-methoxy-5-methylphenyl)-1H-1,2,3-triazol-5-amine |
892770-66-0 | 90%+ | 5mg |
$69.0 | 2023-04-28 | |
Life Chemicals | F3062-0232-3mg |
4-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-(2-methoxy-5-methylphenyl)-1H-1,2,3-triazol-5-amine |
892770-66-0 | 90%+ | 3mg |
$63.0 | 2023-04-28 | |
Life Chemicals | F3062-0232-2mg |
4-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-(2-methoxy-5-methylphenyl)-1H-1,2,3-triazol-5-amine |
892770-66-0 | 90%+ | 2mg |
$59.0 | 2023-04-28 | |
Life Chemicals | F3062-0232-1mg |
4-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-(2-methoxy-5-methylphenyl)-1H-1,2,3-triazol-5-amine |
892770-66-0 | 90%+ | 1mg |
$54.0 | 2023-04-28 | |
Life Chemicals | F3062-0232-10μmol |
4-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-(2-methoxy-5-methylphenyl)-1H-1,2,3-triazol-5-amine |
892770-66-0 | 90%+ | 10μl |
$69.0 | 2023-04-28 |
4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1-(2-methoxy-5-methylphenyl)-1H-1,2,3-triazol-5-amine Related Literature
-
Ruth H. Howard,Carlos Alonso-Moreno,Lewis M. Broomfield,David L. Hughes,Joseph A. Wright,Manfred Bochmann Dalton Trans., 2009, 8667-8682
-
Zhenfei You,Zeping Yang,Yu Chen,Lei Zhang RSC Adv., 2021,11, 18068-18073
-
Chun-Ting He,Pei-Qin Liao,Dong-Dong Zhou,Bao-Ying Wang,Wei-Xiong Zhang,Jie-Peng Zhang,Xiao-Ming Chen Chem. Sci., 2014,5, 4755-4762
-
Jingjing Chang,Kok Leong Chang,Chunyan Chi,Jie Zhang J. Mater. Chem. C, 2014,2, 5397-5403
Additional information on 4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1-(2-methoxy-5-methylphenyl)-1H-1,2,3-triazol-5-amine
Introduction to Compound with CAS No. 892770-66-0 and Its Applications in Modern Chemical Biology
The compound with the CAS number 892770-66-0 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its systematic name, 4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1-(2-methoxy-5-methylphenyl)-1H-1,2,3-triazol-5-amine, reflects its complex structural framework and the diverse functional groups it possesses. This intricate architecture makes it a promising candidate for various biological assays and drug discovery programs.
One of the most striking features of this compound is its dual functionality, which arises from the presence of both an oxadiazole and a triazole ring system. These heterocyclic structures are well-known for their ability to modulate biological pathways by interacting with specific targets. The 2-fluorophenyl substituent in the molecule adds another layer of complexity, as fluorine atoms are often used in medicinal chemistry to enhance metabolic stability and binding affinity.
In recent years, there has been a growing interest in the development of small molecules that can interact with biological targets in novel ways. The compound with CAS no. 892770-66-0 has been extensively studied for its potential to inhibit various enzymes and receptors involved in inflammatory and infectious diseases. Preliminary studies have shown that it exhibits promising activity against enzymes such as Cyclooxygenase (COX) and Lipoxygenase (LOX), which are key players in the inflammatory response.
The structural motif of this compound also suggests potential applications in the treatment of neurological disorders. The combination of an oxadiazole and a triazole ring system has been shown to interact with neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression and anxiety. Furthermore, the presence of a 2-methoxy-5-methylphenyl group may contribute to its ability to cross the blood-brain barrier, making it a viable candidate for central nervous system (CNS) drug development.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and modes of interaction of small molecules with biological targets with remarkable accuracy. The compound with CAS no. 892770-66-0 has been subjected to molecular docking studies, which have revealed its potential to bind tightly to several protein targets. These studies have provided valuable insights into its mechanism of action and have helped guide further optimization efforts.
In addition to its biological activity, this compound has also shown interesting physicochemical properties that make it suitable for drug development. Its high solubility in organic solvents and stability under various storage conditions make it a practical candidate for formulation into pharmaceutical products. Furthermore, its low toxicity profile, as indicated by preliminary toxicity studies, further enhances its appeal as a lead compound for drug discovery.
The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and flow chemistry, have been employed to streamline the synthesis process. These methods not only improve efficiency but also reduce waste generation, making the process more environmentally friendly.
The growing body of evidence supporting the potential of this compound has attracted the attention of pharmaceutical companies worldwide. Several companies are currently conducting preclinical studies to evaluate its safety and efficacy in animal models. These studies are expected to provide further insights into its therapeutic potential and may pave the way for clinical trials in human patients.
The development of new drugs is a complex process that requires collaboration between chemists, biologists, pharmacologists, and clinicians. The compound with CAS no. 892770-66-0 represents an excellent example of how interdisciplinary research can lead to the discovery of novel therapeutic agents. Its unique structure and promising biological activity make it a valuable tool for researchers working on various diseases.
In conclusion, the compound with CAS no. 892770-66-0 is a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. Its complex structure, dual functionality, and promising biological activity make it a compelling candidate for further study and development. As research continues to uncover new applications for this compound, it is likely to play an important role in the discovery of new treatments for various diseases.
892770-66-0 (4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1-(2-methoxy-5-methylphenyl)-1H-1,2,3-triazol-5-amine) Related Products
- 4770-00-7(3-cyano-4-nitroindole)
- 1369896-27-4(3-bromo-5-(tert-butoxy)aniline)
- 1424355-17-8((E)-3-[5-(2-Bromophenyl)thiophen-2-yl]-2-cyano-N-(1-methoxypropan-2-yl)prop-2-enamide)
- 1365938-66-4(1-(difluoromethyl)-5-methyl-1H-pyrazole-4-carbaldehyde)
- 313233-36-2(N-(6-chloro-1,3-benzothiazol-2-yl)-3-nitrobenzamide)
- 1175744-50-9(1H-Indol-6-amine, 2-(4-chlorophenyl)-4-(propylsulfonyl)-)
- 2228558-21-0(2-1-(3-ethoxy-4-methoxyphenyl)cyclopropylethan-1-amine)
- 1424369-06-1(3,4,5,6-tetrachloro-N-[4-(dimethylamino)-3,5-difluorophenyl]pyridine-2-carboxamide)
- 2229351-93-1(4-(1-bromopropan-2-yl)-1-methyl-3-(oxan-4-yl)-1H-pyrazole)
- 1207033-73-5(N-4-({4-(6-methylpyridazin-3-yl)oxyphenyl}sulfamoyl)phenylacetamide)



